Cas no 2172277-98-2 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-2-methylbutanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-2-methylbutanoic acid
• CAS No: 2172277-98-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6326636
• PubChem ID: 165548149
• Update Time: 2025-06-08

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-2-methylbutanoic acid
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-2-methylbutanoic acid
• EN300-1490982
• 2172277-98-2

• Inchi： 1S/C26H32N2O5/c1-4-26(3,24(30)31)16-27-23(29)14-13-17(2)28-25(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： NRHVHPQDZQIYNL-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NCC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-2-methylbutanoic acid

Recent Advances in the Study of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-2-methylbutanoic acid (CAS: 2172277-98-2)

The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-2-methylbutanoic acid (CAS: 2172277-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), a widely used technique in the production of peptides for therapeutic and diagnostic purposes.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput peptide production. Researchers have employed advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize the compound and ensure its suitability for use in SPPS. These efforts have led to the development of more efficient protocols for the incorporation of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-2-methylbutanoic acid into peptide chains, thereby improving the overall efficiency of peptide synthesis.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential biological activities. Preliminary studies suggest that derivatives of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-2-methylbutanoic acid may exhibit antimicrobial and anti-inflammatory properties, making them promising candidates for further drug development. However, more extensive in vitro and in vivo studies are required to fully elucidate their mechanisms of action and therapeutic potential.

The stability and reactivity of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-2-methylbutanoic acid under various conditions have also been a subject of recent research. Understanding these properties is essential for its handling and storage in laboratory and industrial settings. Studies have shown that the compound is relatively stable under standard laboratory conditions but may degrade under extreme pH or temperature conditions. These findings underscore the importance of proper storage and handling protocols to maintain the integrity of the compound during its use in research and production.

Looking ahead, the continued exploration of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-2-methylbutanoic acid and its derivatives holds great promise for advancing peptide-based therapeutics. Future research directions may include the development of novel synthetic routes, the exploration of its biological activities in more complex models, and the optimization of its use in large-scale peptide production. As the field of chemical biology continues to evolve, this compound is likely to remain a key player in the development of innovative therapeutic agents.